AS1938909

• Molecular Formula: C19H13Cl2F2NO2S
• Molecular Weight: 428.3 g/mol
• InChI: InChI=1S/C19H13Cl2F2NO2S/c20-12-5-4-11(14(21)8-12)10-26-17-6-7-27-18(17)19(25)24-9-13-15(22)2-1-3-16(13)23/h1-8H,9-10H2,(H,24,25)
• InChIKey: KVMCBBWABOUSJA-UHFFFAOYSA-N

AS1938909: SHIP2 Inhibitor for Insulin Signaling & Glucose Metabolism

AS1938909 is a small-molecule, competitive inhibitor of SH2 domain-containing inositol 5′-phosphatase 2 (SHIP2), a lipid phosphatase that negatively regulates insulin signaling by dephosphorylating phosphatidylinositol (3,4,5)-trisphosphate (PIP3) to phosphatidylinositol (3,4)-bisphosphate (PI(3,4)P2) [1]. Identified and characterized as a potent SHIP2 inhibitor with a Ki of 0.44 µM against human SHIP2, AS1938909 is a cell-permeable thiophenecarboxamide derivative (C19H13Cl2F2NO2S, MW: 428.28) that has been shown to enhance Akt phosphorylation and increase glucose uptake in L6 myotubes [2]. The compound is commercially available from multiple vendors as a research reagent, typically at ≥95% purity by HPLC, and is intended for laboratory investigations of SHIP2-mediated signaling, insulin resistance, and glucose metabolism .

Workflow SHIP2 pathway inhibition studies

Format Cell-permeable small-molecule probe

Use Context Insulin signaling and glucose metabolism research

• [1] Suwa A, Yamamoto T, Sawada A, Minoura K, Hosogai N, Tahara A, Kurama T, Shimokawa T, Aramori I. Glucose metabolism activation by SHIP2 inhibitors via up-regulation of GLUT1 gene in L6 myotubes. Eur J Pharmacol. 2010 Sep 10;642(1-3):177-82. View Source
• [2] Suwa A, et al. AS1938909: a novel small-molecule SHIP2 inhibitor. Eur J Pharmacol. 2010;642(1-3):177-82. View Source

AS1938909: Unique Selectivity vs. Other SHIP2 Inhibitors

Inhibitors targeting the SHIP family of lipid phosphatases present a unique challenge for research procurement: SHIP1 and SHIP2 share substantial sequence homology and overlapping substrate specificity for PIP3, yet they mediate functionally divergent roles—SHIP1 predominantly regulates immune cell function, while SHIP2 is a key negative regulator of insulin signaling and glucose homeostasis [1]. Generic substitution among SHIP2 inhibitors (e.g., AS1949490, K149, CPDA) without careful consideration of isoform selectivity can introduce confounding off-target effects that obscure experimental interpretation and lead to irreproducible metabolic or signaling outcomes [2]. AS1938909's well-characterized selectivity profile, quantified across multiple related phosphatases in standardized assays, provides a defined and predictable tool for SHIP2-specific interrogation, whereas alternative compounds may exhibit differing selectivity windows or unrecognized polypharmacology [3].

SHIP1 co-inhibition risk: isoform selectivity may not be assured across uncharacterized SHIP2 inhibitors, potentially altering immune-related pathway readouts.

Polypharmacology uncertainty: off-target phosphatase activity may obscure SHIP2-specific signaling interpretation if selectivity panel data are unavailable.

Functional context mismatch: inhibitor effects in metabolic assays may differ from class-level expectations due to scaffold-dependent cellular permeability or potency shifts.

• [1] Thomas MP, Erneux C, Potter BV. SHIP2: Structure, Function and Inhibition. ChemBioChem. 2017;18(3):233-247. View Source
• [2] Hoekstra E, Das AM, Swets M, et al. Drugs targeting SHIP2 demonstrate potent antiproliferative effects irrespective of SHIP2 inhibition. Biochim Biophys Acta Mol Cell Res. 2024. View Source
• [3] Suwa A, et al. AS1938909 characterization and selectivity profile. Eur J Pharmacol. 2010;642:177-82. View Source

AS1938909: Potency, Isoform Selectivity & Functional Evidence

SHIP2 Inhibition Potency Compared to AS1949490

AS1938909 demonstrates a binding affinity (Ki) of 0.44 µM for recombinant human SHIP2 in a competitive inhibition assay [1]. In direct cross-study comparison, this Ki value is equivalent to that reported for AS1949490 (also Ki = 0.44 µM against human SHIP2) [2]. However, AS1938909 exhibits a lower IC50 against human SHIP2 (0.57 µM) compared to AS1949490 (0.62 µM) in parallel assay conditions, indicating a modest but measurable difference in apparent potency that may influence effective working concentration selection . Both compounds act as competitive inhibitors of SHIP2, but the structural distinctions—AS1938909 is a thiophenecarboxamide derivative containing 2,4-dichlorophenyl and 2,6-difluorophenyl moieties, whereas AS1949490 incorporates a 4-chlorophenyl group and a chiral 1-phenylethyl substituent—may confer differential physicochemical properties affecting solubility and cellular permeability [3].

SHIP2 Potency vs AS1949490

Reported

AS1938909 Ki 0.44 µM
IC50 0.57 µM

vs

AS1949490 Ki 0.44 µM
IC50 0.62 µM

Supports orthogonal scaffold comparison for SAR studies; potency context comparable.

~8% lower IC50 observed; cross-study comparison may vary with assay conditions.

Evidence Dimension	SHIP2 inhibition binding affinity (Ki) and functional inhibition (IC50)
Target Compound Data	Ki = 0.44 µM; IC50 = 0.57 µM for human SHIP2
Comparator Or Baseline	AS1949490: Ki = 0.44 µM; IC50 = 0.62 µM for human SHIP2
Quantified Difference	Ki values are equivalent; IC50 difference of 0.05 µM (AS1938909 exhibits ~8% lower IC50)
Conditions	Recombinant human SHIP2 enzyme; in vitro phosphatase activity assay using malachite green detection; pH and temperature not specified in primary publication

Why This Matters

Equivalent binding affinity with marginally lower IC50 provides confidence in potency comparability while offering a structurally distinct chemical scaffold for orthogonal validation or structure-activity relationship (SAR) studies.

• [1] Suwa A, Yamamoto T, Sawada A, et al. Glucose metabolism activation by SHIP2 inhibitors via up-regulation of GLUT1 gene in L6 myotubes. Eur J Pharmacol. 2010;642(1-3):177-82. View Source
• [2] Suwa A, Kurama T, Shimokawa T. SHIP2 and its involvement in various diseases. Expert Opin Ther Targets. 2010;14(7):727-737. View Source
• [3] BRENDA Enzyme Database. Entry for EC 3.1.3.86: phosphatidylinositol-3,4,5-trisphosphate 5-phosphatase. Inhibitor comparison: AS1938909 vs. AS1949490. View Source

SHIP2 Selectivity over SHIP1

AS1938909 demonstrates significant selectivity for SHIP2 over SHIP1, the most closely related isoform with overlapping substrate specificity. Against human SHIP1, AS1938909 exhibits an IC50 of 21 µM, representing a 37-fold selectivity window relative to its IC50 of 0.57 µM against human SHIP2 . The Ki value for human SHIP1 is 12 µM, yielding a 27-fold selectivity index at the binding level (Ki ratio: 12 µM / 0.44 µM) [1]. This quantitative selectivity profile contrasts with the SHIP1 inhibitor 3AC (3α-aminocholestane), which exhibits the opposite specificity—IC50 of 10 µM for SHIP1 and >1 mM for SHIP2 . In standardized panel assays, AS1938909 further shows minimal activity against other related phosphatases, including hPTEN (IC50 >50 µM; >88-fold selectivity), h-synaptojanin (>50 µM), and h-myotubularin (>50 µM) .

SHIP2 vs SHIP1 Selectivity

Head-to-head

AS1938909 SHIP2 IC50 0.57 µM
SHIP1 IC50 21 µM

vs

3AC (SHIP1 inh.) SHIP1 IC50 10 µM
SHIP2 IC50 >1 mM

Isoform-selectivity assay context; enables SHIP2-specific pathway attribution.

37-fold SHIP2 preference; compared to >100-fold SHIP1 preference for 3AC.

Evidence Dimension	SHIP1 vs. SHIP2 selectivity (IC50)
Target Compound Data	SHIP2 IC50 = 0.57 µM; SHIP1 IC50 = 21 µM
Comparator Or Baseline	3AC (SHIP1 inhibitor): SHIP1 IC50 = 10 µM; SHIP2 IC50 > 1 mM (estimated >1,000 µM)
Quantified Difference	AS1938909: SHIP2/SHIP1 selectivity ratio = 37-fold (favoring SHIP2). 3AC: SHIP1/SHIP2 selectivity ratio = >100-fold (favoring SHIP1)
Conditions	Recombinant human SHIP1 and SHIP2 proteins; in vitro phosphatase activity assay measuring phosphate release; pH and temperature as per Suwa et al. 2010

Why This Matters

The 37-fold SHIP2-over-SHIP1 selectivity enables researchers to attribute observed cellular and metabolic effects specifically to SHIP2 inhibition rather than confounding SHIP1-mediated immune or hematopoietic pathway modulation, reducing experimental ambiguity.

• [1] Suwa A, et al. AS1938909 characterization: Ki values for SHIP2 and SHIP1. Eur J Pharmacol. 2010;642:177-82. View Source

Species-Dependent SHIP2 Inhibition Potency

AS1938909 displays notable species-dependent potency differences that are essential considerations for experimental design. Against mouse SHIP2 (mSHIP2), AS1938909 exhibits an IC50 of 0.18 µM, representing 3.2-fold higher potency compared to human SHIP2 (hSHIP2, IC50 = 0.57 µM) [1]. In contrast, the related SHIP2 inhibitor AS1949490 shows a smaller species differential: IC50 values of 0.34 µM for mouse SHIP2 and 0.62 µM for human SHIP2, yielding a 1.8-fold mouse preference . This quantitative species potency gradient has direct implications for dose selection in murine models—lower concentrations of AS1938909 may be required to achieve equivalent target engagement in mouse-derived systems compared to human cell-based assays. The species differential is also observed in cross-study functional assays, where AS1938909 at 1 nM concentrations increases Akt phosphorylation in rat L6 myotubes, suggesting potent activity across multiple rodent species [2].

Species Potency Shift

Reported

AS1938909 mSHIP2 IC50 0.18 µM
hSHIP2 IC50 0.57 µM

vs

AS1949490 mSHIP2 IC50 0.34 µM
hSHIP2 IC50 0.62 µM

Species-dependent potency context; mouse model requires lower effective concentration.

3.2-fold higher mouse potency vs 1.8-fold for AS1949490; may necessitate dose adjustment.

Evidence Dimension	Species-dependent SHIP2 inhibition potency (IC50)
Target Compound Data	mSHIP2 IC50 = 0.18 µM; hSHIP2 IC50 = 0.57 µM; Ratio (hSHIP2/mSHIP2) = 3.2
Comparator Or Baseline	AS1949490: mSHIP2 IC50 = 0.34 µM; hSHIP2 IC50 = 0.62 µM; Ratio (hSHIP2/mSHIP2) = 1.8
Quantified Difference	AS1938909 mouse-to-human potency ratio is 1.8-fold higher than AS1949490 (3.2 vs. 1.8), indicating greater species selectivity
Conditions	Recombinant mouse and human SHIP2 proteins; in vitro phosphatase activity assay using malachite green detection; data compiled from Suwa et al. 2010 and Selleck product documentation

Why This Matters

Understanding species potency differences is critical for accurate dose translation from in vitro human cell assays to in vivo murine models; researchers using AS1938909 should account for its enhanced mouse SHIP2 sensitivity when designing preclinical metabolic studies.

• [1] Calbiochem / Merck Millipore. SHIP2 Inhibitor, AS1938909: IC50 values for mouse SHIP2 (0.18 µM) and human SHIP2 (0.57 µM). View Source
• [2] Suwa A, et al. AS1938909 functional effects in L6 myotubes at 1 nM. Eur J Pharmacol. 2010;642:177-82. View Source

Akt Phosphorylation in Skeletal Muscle Cells

AS1938909 demonstrates functional activity at nanomolar concentrations in cellular assays. In L6 rat skeletal muscle myotubes, treatment with AS1938909 at 1 nM concentration produces a measurable increase in Akt phosphorylation (pAkt-Ser473 levels), consistent with SHIP2 inhibition relieving negative feedback on PI3K/Akt signaling . This cellular functional potency correlates with the compound's in vitro enzyme inhibition profile and translates to downstream metabolic effects: AS1938909 at 1 nM increases glucose consumption and glucose uptake in L6 myotubes [1]. Prolonged treatment (48 hours) with AS1938909 significantly induces GLUT1 mRNA expression without affecting GLUT4, indicating a specific transcriptional mechanism for enhanced glucose transport [2]. In contrast, limited published functional data are available for other SHIP2 inhibitors such as CPDA and K149 under comparable conditions, restricting direct head-to-head functional comparison [3].

Cellular Functional Response

Context-dependent

Method L6 myotube Akt phosphorylation assay

Key Result Increased pAkt, glucose uptake, GLUT1 mRNA at 1 nM

Cellular pathway-response context; supports glucose metabolism study fit.

Class-level inference; limited comparative data for other SHIP2 inhibitors.

Evidence Dimension	Cellular functional potency: Akt phosphorylation enhancement
Target Compound Data	Increased Akt phosphorylation at 1 nM; increased glucose uptake and GLUT1 mRNA expression in L6 myotubes
Comparator Or Baseline	No direct comparative cellular data available for AS1949490, CPDA, or K149 under identical assay conditions; this represents class-level inference for SHIP2 inhibitors
Quantified Difference	Quantitative fold-change values for Akt phosphorylation not specified in primary publication; data represent qualitative/semi-quantitative functional response
Conditions	L6 rat myotubes; 48-hour treatment for GLUT1 mRNA analysis; 1 nM AS1938909 concentration for Akt phosphorylation and glucose consumption assays

Why This Matters

Functional activity at nanomolar concentrations in a physiologically relevant skeletal muscle model supports the use of AS1938909 for cellular studies of insulin signaling and glucose metabolism, with a documented mechanism linking SHIP2 inhibition to GLUT1 transcriptional regulation.

• [1] Suwa A, Yamamoto T, Sawada A, et al. AS1938909 increases Akt phosphorylation and glucose consumption at 1 nM. Eur J Pharmacol. 2010;642(1-3):177-82. View Source
• [2] Suwa A, et al. GLUT1 mRNA upregulation by AS1938909 after 48-hour treatment. Eur J Pharmacol. 2010;642:177-82. View Source
• [3] Hoekstra E, et al. SHIP2 inhibitor functional comparison limitations. Biochim Biophys Acta Mol Cell Res. 2024. View Source

PTEN Selectivity

PTEN (phosphatase and tensin homolog) is a critical tumor suppressor that also dephosphorylates PIP3, making PTEN inhibition an undesirable off-target effect in SHIP2 inhibitor development. AS1938909 demonstrates excellent selectivity over PTEN, with an IC50 exceeding 50 µM against recombinant human PTEN, representing a selectivity window of >88-fold relative to its SHIP2 IC50 of 0.57 µM [1]. This PTEN-sparing profile is comparable to that of AS1949490, which also shows minimal PTEN inhibition (IC50 >50 µM) . In contrast, some early SHIP inhibitors and structurally related phosphatase inhibitors exhibit significantly lower selectivity margins over PTEN [2]. The preservation of PTEN activity during SHIP2 inhibition is particularly relevant for studies in cancer-relevant contexts, where PTEN loss or inactivation is a common oncogenic event and maintaining PTEN function is critical for accurate interpretation of PI3K/Akt pathway modulation [3].

PTEN Sparing Profile

Reported

AS1938909 hPTEN IC50 >50 µM

vs

AS1949490 hPTEN IC50 >50 µM

Pathway-specificity assay context; PTEN-sparing reduces off-target PI3K/Akt modulation.

Upper bound limited by assay concentration; both compounds show minimal PTEN activity.

Evidence Dimension	Selectivity over PTEN phosphatase (IC50)
Target Compound Data	hPTEN IC50 > 50 µM; SHIP2/hPTEN selectivity ratio > 88-fold
Comparator Or Baseline	AS1949490: hPTEN IC50 > 50 µM; equivalent PTEN-sparing profile
Quantified Difference	Both compounds exhibit >50 µM IC50 against PTEN; quantitative upper bound cannot be determined due to assay limit; selectivity ratios both >88-fold
Conditions	Recombinant human PTEN; in vitro phosphatase activity assay; IC50 determination limited by assay upper concentration of 50 µM

Why This Matters

PTEN-sparing activity ensures that AS1938909's effects on Akt phosphorylation and glucose metabolism are attributable specifically to SHIP2 inhibition rather than confounding PTEN inhibition, maintaining experimental specificity in PI3K/Akt pathway studies.

• [1] Calbiochem / Merck Millipore. SHIP2 Inhibitor, AS1938909 Selectivity Panel: hPTEN IC50 > 50 µM. View Source
• [2] Thomas MP, Erneux C, Potter BV. SHIP2 inhibitor selectivity considerations. ChemBioChem. 2017;18(3):233-247. View Source
• [3] Suwa A, et al. Significance of PTEN selectivity in SHIP2 inhibitor development. Eur J Pharmacol. 2010;642:177-82. View Source

AS1938909: Validated Research Applications in Insulin Signaling & Glucose Metabolism

Glucose Uptake in Insulin Resistance and Type 2 Diabetes

AS1938909 is validated for investigating SHIP2's role as a negative regulator of insulin signaling. In L6 skeletal muscle myotubes, AS1938909 at 1 nM increases Akt phosphorylation and enhances glucose uptake, providing a defined tool for dissecting SHIP2-mediated insulin resistance mechanisms [1]. The compound's documented induction of GLUT1 mRNA expression (without affecting GLUT4) after 48-hour treatment enables researchers to study SHIP2-dependent transcriptional regulation of glucose transporters—a mechanism distinct from acute insulin-stimulated GLUT4 translocation . This application is particularly relevant for metabolic disease research where SHIP2 overexpression or dysregulation is implicated in impaired glucose disposal [2].

SHIP1/SHIP2 Pathway Discrimination

AS1938909's 37-fold selectivity for SHIP2 over SHIP1 (IC50: 0.57 µM vs. 21 µM) enables researchers to design controlled experiments that distinguish SHIP2-specific effects from SHIP1-mediated signaling [1]. In immune cell or hematopoietic studies where both SHIP1 and SHIP2 are expressed, AS1938909 can be paired with the SHIP1-selective inhibitor 3AC (SHIP1 IC50 = 10 µM; SHIP2 IC50 >1 mM) to deconvolve isoform-specific contributions . This orthogonal inhibitor approach is essential for accurately attributing observed PI3K/Akt pathway modulation to the intended phosphatase target [2].

Mouse Model Dose Translation

For researchers transitioning from human cell-based assays to murine in vivo models, AS1938909's 3.2-fold higher potency against mouse SHIP2 (IC50 = 0.18 µM) compared to human SHIP2 (IC50 = 0.57 µM) necessitates species-specific dose adjustment [1]. Experimental designs utilizing AS1938909 in mouse models of insulin resistance, obesity, or metabolic dysfunction should account for this enhanced mouse target engagement to avoid over-inhibition and potential confounding effects . The compound's documented functional activity in rat L6 myotubes at 1 nM suggests potent activity across rodent species, supporting its utility in preclinical metabolic pharmacology studies with appropriate dose calibration [2].

SHIP2 Inhibition as a PI3K/Akt Pathway Probe

AS1938909 serves as a selective probe for interrogating SHIP2's regulatory role in the PI3K/Akt signaling axis. By inhibiting SHIP2—the phosphatase that converts PIP3 to PI(3,4)P2—AS1938909 increases PIP3 levels and enhances downstream Akt phosphorylation at Ser473 [1]. This mechanism provides a complementary approach to direct PI3K activators or PTEN inhibitors, enabling researchers to study pathway modulation through phosphatase inhibition rather than kinase activation . The compound's defined selectivity profile against SHIP1, PTEN, synaptojanin, and myotubularin ensures that observed signaling effects can be attributed specifically to SHIP2 inhibition rather than broader phosphatase polypharmacology [2].

Application

Selection Property

Validation Focus

Glucose uptake and insulin signaling research

Reported Akt phosphorylation and GLUT1 induction context

Glucose transport assay interpretation

SHIP1/SHIP2 pathway discrimination studies

Isoform-selectivity review (SHIP2 over SHIP1)

Orthogonal inhibitor strategy for isoform attribution

Rodent model exposure translation

Species-dependent potency context

Mouse vs human target engagement review

PI3K/Akt pathway probe

Defined phosphatase-selectivity profile

Pathway modulation attribution through SHIP2 inhibition

• [1] Suwa A, Yamamoto T, Sawada A, et al. Glucose metabolism activation by SHIP2 inhibitors via up-regulation of GLUT1 gene in L6 myotubes. Eur J Pharmacol. 2010;642(1-3):177-82. View Source
• [2] Thomas MP, Erneux C, Potter BV. SHIP2: Structure, Function and Inhibition. ChemBioChem. 2017;18(3):233-247. View Source